Cas no 333444-49-8 (1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole)

1-(2-Chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole is a fluorinated pyrazole derivative characterized by its nitro and chloro-fluoro substituted phenyl groups. This compound exhibits structural features that make it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (nitro, fluoro, chloro) and aromatic groups enhances its reactivity in nucleophilic substitution and coupling reactions. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted compounds. The compound’s stability under standard conditions ensures reliable handling and storage, while its purity and consistency support reproducible results in synthetic applications.

1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole structure

333444-49-8 structure

Product Name:1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole

CAS No:333444-49-8

MF:C₁₀H₇ClFN₃O₂

MW:255.632884263992

MDL:MFCD02575856

CID:4646566

PubChem ID:846910

Update Time:2025-05-28

1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-
- 1-(2-CHLORO-6-FLUOROBENZYL)-4-NITRO-1H-PYRAZOLE
- 1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole
- MDL： MFCD02575856
- Inchi： 1S/C10H7ClFN3O2/c11-9-2-1-3-10(12)8(9)6-14-5-7(4-13-14)15(16)17/h1-5H,6H2
- InChI Key： AEWOERYNXQSNFO-UHFFFAOYSA-N
- SMILES： N1(CC2=C(F)C=CC=C2Cl)C=C([N+]([O-])=O)C=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 401.5±40.0 °C at 760 mmHg
Flash Point: 196.6±27.3 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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